![molecular formula C28H36ClN3O3 B4077185 N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-2-(4-cyclohexylphenoxy)acetamide](/img/structure/B4077185.png)
N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-2-(4-cyclohexylphenoxy)acetamide
Overview
Description
N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-2-(4-cyclohexylphenoxy)acetamide, also known as BCPA, is a synthetic compound that has been extensively studied for its potential use in scientific research. BCPA is a selective antagonist of the dopamine D3 receptor, which plays a crucial role in the regulation of motivation, reward, and addiction. The compound has been shown to have potential applications in the study of psychiatric disorders, drug addiction, and neurodegenerative diseases.
Mechanism of Action
N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-2-(4-cyclohexylphenoxy)acetamide selectively blocks the dopamine D3 receptor, which is a member of the dopamine receptor family. The dopamine D3 receptor is primarily expressed in the mesocorticolimbic system, which is involved in the regulation of motivation, reward, and addiction. By blocking the dopamine D3 receptor, this compound can modulate the activity of this system and potentially lead to therapeutic benefits in certain psychiatric disorders and drug addiction.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. The compound has been shown to selectively block the dopamine D3 receptor, which can lead to changes in the activity of the mesocorticolimbic system. This can lead to changes in motivation, reward, and addiction-related behaviors. This compound has also been shown to have potential neuroprotective effects, which may make it a valuable tool in the study of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-2-(4-cyclohexylphenoxy)acetamide has a number of advantages and limitations for lab experiments. The compound is highly selective for the dopamine D3 receptor, which makes it a valuable tool for studying the role of this receptor in various processes. However, the compound has a relatively short half-life, which can make it difficult to use in certain experiments. Additionally, the compound has limited solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are a number of future directions for the study of N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-2-(4-cyclohexylphenoxy)acetamide. One potential direction is the study of the compound's potential therapeutic effects in psychiatric disorders and drug addiction. Another potential direction is the study of the compound's potential neuroprotective effects in neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.
Scientific Research Applications
N-[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]-2-(4-cyclohexylphenoxy)acetamide has been extensively studied for its potential use in scientific research. The compound has been shown to have potential applications in the study of psychiatric disorders, drug addiction, and neurodegenerative diseases. This compound has been shown to selectively block the dopamine D3 receptor, which plays a crucial role in the regulation of motivation, reward, and addiction. This makes this compound a valuable tool for studying the role of the dopamine D3 receptor in these processes.
Properties
IUPAC Name |
N-[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]-2-(4-cyclohexylphenoxy)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H36ClN3O3/c1-2-6-28(34)32-17-15-31(16-18-32)26-14-11-23(19-25(26)29)30-27(33)20-35-24-12-9-22(10-13-24)21-7-4-3-5-8-21/h9-14,19,21H,2-8,15-18,20H2,1H3,(H,30,33) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCPQJRHAFYBFPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=O)COC3=CC=C(C=C3)C4CCCCC4)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H36ClN3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.